Switchable phase transition between crystalline and amorphous states of CuSO4·5H2O by dynamic shock waves†
CrystEngComm Pub Date: 2021-09-15 DOI: 10.1039/D1CE01118A
Abstract
In this communication, we report the switchable phase transition occurring between the crystalline (C) and amorphous (A) states of CuSO4·5H2O, influenced by dynamic shock waves, and the results have been evaluated by X-ray diffraction and Raman spectroscopic techniques. The present experimental findings could promote a paradigm shift in identifying new multifunctional switching materials influenced by impact of shock waves.
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